Canada Balsam, Technical Grade
Overview
Description
Mechanism of Action
Target of Action
Canada Balsam, also known as Canada turpentine or balsam of fir, is the oleoresin of the balsam fir tree (Abies balsamea) of boreal North America It is primarily used in microscopy as a mounting medium due to its high optical quality and the similarity of its refractive index to that of crown glass .
Mode of Action
Canada Balsam interacts with its targets by providing a stable, apolar, hydrophobic mounting medium for light microscopy slide preparation . Its high viscosity and refractive index close to that of glass allow for clear observation of biological specimens like tissues, cells, and microorganisms when mounted on glass slides . The transparency and adhesive properties of Canada Balsam enable long-term preservation of these samples for further analysis.
Biochemical Pathways
It plays a crucial role in the study of these pathways by providing a medium for the observation and analysis of biological samples under a microscope .
Pharmacokinetics
It is soluble in benzene, chloroform, xylene, ethyl acetate, ether, oil of cedar, and oil of turpentine, and insoluble in water . This solubility profile influences its application in microscopy.
Result of Action
The molecular and cellular effects of Canada Balsam’s action are primarily observed in the context of microscopy. It provides a clear, stable medium for viewing biological samples, allowing for detailed observation and analysis. Its use can lead to significant scientific discoveries in cellular biology and related fields.
Action Environment
Environmental factors can influence the action, efficacy, and stability of Canada Balsam. For instance, it has been observed that Canada Balsam can undergo chemical ageing processes, visible as increasing coloration . This suggests that factors such as exposure to light, heat, and air could potentially affect its properties and performance over time . Therefore, it is recommended to store Canada Balsam in a cool, dry, and well-ventilated place .
Preparation Methods
Canada Balsam is primarily obtained through natural extraction from the balsam fir tree. The resin is collected by making incisions in the tree bark and allowing the oleoresin to exude. This natural extraction method ensures the preservation of its unique properties .
For industrial purposes, Canada Balsam is often dissolved in organic solvents such as xylene or toluene to create a stable, apolar hydrophobic mounting medium for microscopy . The preparation involves ensuring the specimen is completely dehydrated before mounting, applying approximately 0.05 ml of Canada Balsam to a horizontal glass slide, and spreading it evenly to avoid air bubbles .
Chemical Reactions Analysis
Scientific Research Applications
Canada Balsam, Technical Grade, finds extensive applications in various scientific fields:
Comparison with Similar Compounds
Canada Balsam is unique due to its high optical quality and refractive index similar to that of glass. there are other compounds with similar applications:
Cedar Oil: Used as a mounting medium in microscopy, but has a lower refractive index compared to Canada Balsam.
Peru Balsam: Another oleoresin used in microscopy and histology, but it has different chemical properties and applications.
Synthetic Mounting Media: Modern synthetic alternatives such as polyester, epoxy, and urethane-based adhesives have largely replaced Canada Balsam in optical manufacturing due to their superior thermal and solvent resistance.
Biological Activity
Canada Balsam, also known as balsam of fir , is a natural resin derived from the balsam fir tree (Abies balsamea). This compound has gained prominence in various scientific fields, particularly in microscopy and histology, due to its unique optical properties and biological activity. This article explores the biological activity of Canada Balsam, its applications, and relevant research findings.
Chemical Composition and Properties
Canada Balsam is characterized by its viscous, amber-colored liquid form. Its primary components include various terpenes, with borneol being one of the most significant. The chemical structure contributes to its properties as a mounting medium, particularly its refractive index (RI), which closely matches that of glass (approximately 1.52-1.54) .
Microscopy and Histology Applications
One of the primary uses of Canada Balsam is as a mounting medium in microscopy. It allows for clear observation of biological specimens due to its optical clarity and adhesive properties. The following table summarizes the key characteristics that make Canada Balsam suitable for microscopy:
Case Studies and Research Findings
Research has demonstrated the effectiveness of Canada Balsam in preserving biological specimens over extended periods. A study examining the ageing effects of mounting media found that Canada Balsam displayed chemical conversion reactions leading to increased coloration but maintained specimen integrity better than synthetic alternatives like Permount™ .
Key Findings from Studies:
- Long-term Preservation : Canada Balsam can last over 150 years without significant deterioration, making it ideal for archival purposes .
- Chemical Stability : While it may yellow over time, this can often be mitigated by using higher intensity light during microscopic examination .
- Compatibility with Biological Samples : Interaction studies highlight its compatibility with various biological samples, ensuring sample integrity during analysis .
Comparative Analysis with Similar Compounds
Canada Balsam is often compared with other natural resins used in microscopy. The following table outlines these comparisons:
| Compound Name | Source | Primary Use | Unique Characteristics |
|---|---|---|---|
| Balsam of Peru | Myroxylon balsamum | Fragrance, medicinal | Stronger aroma; used in perfumery |
| Pine Resin | Various pine species | Adhesives, varnishes | Higher viscosity; more robust applications |
| Copal | Various tropical trees | Varnishes, incense | More brittle; less clarity than Canada balsam |
Canada Balsam stands out due to its specific optical properties and suitability for microscopy applications .
Properties
CAS No. |
8007-47-4 |
|---|---|
Molecular Formula |
C39H52N6O2 |
Molecular Weight |
636.9 g/mol |
IUPAC Name |
N-[1-[3-[3-(diaminomethylideneamino)propyl]-1-(3-ethenyl-2-hepta-1,3,5-trien-4-ylhepta-3,5-dienyl)-2-oxo-1,4-diazepan-5-yl]-2-naphthalen-2-ylethyl]acetamide |
InChI |
InChI=1S/C39H52N6O2/c1-6-10-16-30(9-4)34(32(14-7-2)15-8-3)27-45-24-22-35(44-36(38(45)47)19-13-23-42-39(40)41)37(43-28(5)46)26-29-20-21-31-17-11-12-18-33(31)25-29/h6-12,14-18,20-21,25,34-37,44H,2,4,13,19,22-24,26-27H2,1,3,5H3,(H,43,46)(H4,40,41,42) |
InChI Key |
IIUZTTUQXFCORF-UHFFFAOYSA-N |
Canonical SMILES |
CC=CC=C(C=C)C(CN1CCC(NC(C1=O)CCCN=C(N)N)C(CC2=CC3=CC=CC=C3C=C2)NC(=O)C)C(=CC=C)C=CC |
Synonyms |
Canada Balsams; Canada Turpentine |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
